molecular formula C27H44O3 B1245787 (24S,25)-epoxy-7alpha-hydroxycholesterol

(24S,25)-epoxy-7alpha-hydroxycholesterol

Cat. No. B1245787
M. Wt: 416.6 g/mol
InChI Key: ZOABSEJBVHDTMB-HGDGZPEBSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(24S,25)-epoxy-7alpha-hydroxycholesterol is an oxysterol that is (24S,25)-epoxycholesterol bearing a hydroxy substituent at the 7alpha-position. It is a cholestanoid, a 7alpha-hydroxy steroid, a 3beta-sterol, an oxysterol, a 3beta-hydroxy-Delta(5)-steroid and an epoxy steroid.

Scientific Research Applications

Cholesterol Metabolism and Oxysterols Synthesis

(24S,25)-Epoxy-7alpha-hydroxycholesterol, as a derivative of oxysterols, plays a significant role in cholesterol metabolism. The synthesis and characterization of this compound, along with other key oxysterols like 25-hydroxycholesterol and 27-hydroxycholesterol, contribute to the understanding of cholesterol regulation processes (Li & Spencer, 2000).

Enzyme Activity and Liver Metabolism

Research has demonstrated that (24S)-hydroxycholesterol, closely related to (24S,25)-epoxy-7alpha-hydroxycholesterol, is metabolized by the liver enzyme CYP7A. This process is vital for maintaining cholesterol homeostasis, particularly in the brain, and suggests a significant role for (24S,25)-epoxy-7alpha-hydroxycholesterol in similar pathways (Norlin et al., 2000).

Analytical Methods for Oxysterols

Advancements in analytical methods have enabled the characterization of various oxysterols, including (24S,25)-epoxy-7alpha-hydroxycholesterol. This is crucial for understanding their biological functions and potential applications in medical research (Jiang, Ory, & Han, 2007).

Role in Nuclear Receptor Activation

(24S,25)-Epoxy-7alpha-hydroxycholesterol, like other oxysterols, activates nuclear receptors LXRα and LXRβ. This activation plays a critical role in regulating cholesterol homeostasis, suggesting therapeutic potential for conditions related to cholesterol imbalance (Lehmann et al., 1997).

properties

Molecular Formula

C27H44O3

Molecular Weight

416.6 g/mol

IUPAC Name

(3S,7S,8S,9S,10R,13R,14S,17R)-17-[(2R)-4-[(2S)-3,3-dimethyloxiran-2-yl]butan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol

InChI

InChI=1S/C27H44O3/c1-16(6-9-23-25(2,3)30-23)19-7-8-20-24-21(11-13-27(19,20)5)26(4)12-10-18(28)14-17(26)15-22(24)29/h15-16,18-24,28-29H,6-14H2,1-5H3/t16-,18+,19-,20+,21+,22-,23+,24+,26+,27-/m1/s1

InChI Key

ZOABSEJBVHDTMB-HGDGZPEBSA-N

Isomeric SMILES

C[C@H](CC[C@H]1C(O1)(C)C)[C@H]2CC[C@@H]3[C@@]2(CC[C@H]4[C@H]3[C@@H](C=C5[C@@]4(CC[C@@H](C5)O)C)O)C

Canonical SMILES

CC(CCC1C(O1)(C)C)C2CCC3C2(CCC4C3C(C=C5C4(CCC(C5)O)C)O)C

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(24S,25)-epoxy-7alpha-hydroxycholesterol
Reactant of Route 2
(24S,25)-epoxy-7alpha-hydroxycholesterol
Reactant of Route 3
(24S,25)-epoxy-7alpha-hydroxycholesterol
Reactant of Route 4
(24S,25)-epoxy-7alpha-hydroxycholesterol
Reactant of Route 5
(24S,25)-epoxy-7alpha-hydroxycholesterol
Reactant of Route 6
(24S,25)-epoxy-7alpha-hydroxycholesterol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.